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Compound of Interest

Methyl 6-bromopyrazine-2-
Compound Name:
carboxylate

Cat. No.: B1425071

Methyl 6-bromopyrazine-2-carboxylate (CAS No. 40155-34-8) is a pivotal heterocyclic
building block in modern synthetic chemistry.[1][2] Its pyrazine core, functionalized with both a
bromine atom and a methyl ester group, offers dual points for chemical modification, making it
an exceptionally versatile intermediate. This guide provides a comprehensive overview for
researchers and drug development professionals on the procurement, quality control, handling,
and strategic application of this compound. With a molecular formula of C6H5BrN202 and a
molecular weight of approximately 217.02 g/mol , this reagent serves as a cornerstone in the
synthesis of complex molecules, particularly in the pharmaceutical and agrochemical sectors.

[1](21(3]

Physicochemical & Structural Data

A thorough understanding of a reagent's physical and chemical properties is fundamental to its
effective use in experimental design. The key characteristics of Methyl 6-bromopyrazine-2-
carboxylate are summarized below.
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Property Value

CAS Number 40155-34-8[1]

Molecular Formula C6H5BrN202[1][2]

Molecular Weight 217.02[2][4]

Exact Mass 215.953430[1]

Density 1.669 + 0.06 g/cm?3 (at 20°C)[1][3]
Boiling Point 268.6 + 35.0 °C (at 760 Torr)[1][3]
Flash Point 116.3 + 25.9 °C[1][3]

Topological Polar Surface Area 52.1 A2[1][3]

Commercial Sourcing and Supplier Landscape

The accessibility and purity of starting materials are critical for reproducible research outcomes.
Methyl 6-bromopyrazine-2-carboxylate is available from a range of chemical suppliers,
catering to different scales and purity requirements. When selecting a supplier, it is imperative
to consider not only the listed purity but also the available analytical documentation (e.g.,
Certificate of Analysis) and the supplier's reputation.
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Supplier Purity Notes

A publicly listed company in
China, noted as an OEM

Shanghai Titan Scientific Reagent Grade ] ]
partner for major global firms.
[1]
- Offers custom pack sizes and
) Not specified, product code )
Manchester Organics has a lead time of 4-6 weeks.
X48436
[5]
Specializes in preclinical
Appretech Scientific Limited >98% candidate compounds and
advanced intermediates.[2]
Manufactory supplier of
Guangzhou Yaoguang Tech. 98% pharmaceutical intermediates.
[11[3]
Trader and supplier of a wide
HANGZHOU LEAP CHEM CO. 99.00% range of lab and biochemicals.
[1][3]
Compound Net Biotechnology 95% (Industrial Grade) Manufactory supplier.[1][3]
Vibrant Pharma Inc. 97% Specifies storage at 2-8 °C.[4]

Strategic Applications in Synthesis and Discovery

The utility of Methyl 6-bromopyrazine-2-carboxylate stems from its capacity to undergo a
variety of chemical transformations, positioning it as a key intermediate in multi-step syntheses.

e Pharmaceutical Development: This compound is a crucial precursor in the synthesis of novel
therapeutic agents. Its structure is incorporated into molecules targeting neurological
disorders, as well as those with anti-inflammatory and anti-cancer properties.[6][7] The
pyrazine ring is a common feature in bioactive molecules, and the bromine atom provides a
reactive handle for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to build
molecular complexity.
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e Agrochemical Chemistry: It is employed in the development of advanced agrochemicals,
contributing to solutions for pest control and crop protection.[6]

» Material Science: The compound is also explored for its potential in creating novel materials,
such as polymers and coatings, with enhanced properties.[6][7]

The following diagram illustrates the logical flow of utilizing this intermediate in a typical drug
discovery pipeline.
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Caption: Synthetic workflow from precursors to lead optimization.

Quality Control and Analytical Workflow
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Ensuring the identity and purity of Methyl 6-bromopyrazine-2-carboxylate is a non-negotiable
step before its inclusion in any synthetic protocol. A multi-step analytical approach is
recommended for comprehensive validation.

Experimental Protocol: Standard QC Verification
« |dentity Confirmation via Mass Spectrometry (MS):

o Prepare a dilute solution of the compound in a suitable solvent (e.g., Methanol or
Acetonitrile).

o Infuse the sample into an ESI-MS (Electrospray lonization Mass Spectrometer).

o Confirm the presence of the molecular ion peak corresponding to the exact mass of the
compound (~215.95 Da for the monoisotopic mass).[1]

 Structural Verification via Nuclear Magnetic Resonance (NMR):
o Dissolve ~5-10 mg of the sample in a deuterated solvent (e.g., CDCIs).
o Acquire *H and 3C NMR spectra.

o The resulting spectra should be consistent with the expected chemical shifts and coupling
constants for the pyrazine ring protons and the methyl ester group.

e Purity Assessment via High-Performance Liquid Chromatography (HPLC):
o Develop a suitable reversed-phase HPLC method (e.g., C18 column).
o Prepare a standard solution of the compound at a known concentration.

o Run the sample and integrate the peak areas. Purity is typically reported as the
percentage area of the main peak relative to the total area of all peaks. Suppliers often
offer purities ranging from 95% to over 99%.[1][2][3][4]

The following diagram outlines this mandatory quality control process.
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Caption: A self-validating QC workflow for incoming reagents.

Safety, Handling, and Storage

Proper handling and storage are essential for maintaining the integrity of the reagent and
ensuring laboratory safety.

Hazard Identification: According to GHS classifications, Methyl 6-bromopyrazine-2-
carboxylate is associated with the following hazards:

H303: May be harmful if swallowed.[1][3]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Safe Handling Protocols:

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[1]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[1]
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o Respiratory Protection: If dust or aerosols are generated, use a NIOSH/MSHA approved
respirator.

o General Hygiene: Wash hands thoroughly after handling.[1] Avoid breathing dust, fumes, or
vapors.[1]

Storage Conditions:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1][8]
o Keep away from incompatible materials such as strong oxidizing agents.

e For long-term stability, some suppliers recommend refrigeration (2-8 °C).[4]

Conclusion

Methyl 6-bromopyrazine-2-carboxylate is more than a simple chemical, it is an enabling tool
for innovation in drug discovery and material science. Its well-defined reactivity and commercial
availability make it a reliable choice for researchers. By adhering to stringent quality control
measures and safe handling practices, scientists can effectively leverage this versatile
intermediate to construct novel molecules and advance their research programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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